Cas no 1251679-49-8 (N-(2-bromo-4-methylphenyl)-2-3-oxo-8-(phenylsulfanyl)-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide)

• Product Name: N-(2-bromo-4-methylphenyl)-2-3-oxo-8-(phenylsulfanyl)-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide
• CAS No: 1251679-49-8
• MF: C₂₀H₁₆BrN₅O₂S
• MW: 470.342341423035
• CID: 5957655
• PubChem ID: 49662838
• Update Time: 2025-10-07

N-(2-bromo-4-methylphenyl)-2-3-oxo-8-(phenylsulfanyl)-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-4-methylphenyl)-2-3-oxo-8-(phenylsulfanyl)-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide
• N-(2-bromo-4-methylphenyl)-2-(3-oxo-8-phenylsulfanyl-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
• VU0623204-1
• CHEMBL4521772
• 1251679-49-8
• 5-[(3-chlorophenyl)sulfonyl]-3-[5-(ethylthio)-4-methyl-4H-1,2,4-triazol-3-yl]-1-methyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• N-(2-bromo-4-methylphenyl)-2-[3-oxo-8-(phenylsulfanyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]acetamide
• F3406-5194
• AKOS021904069
• N-(2-bromo-4-methylphenyl)-2-(3-oxo-8-(phenylthio)-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide

• Inchi： 1S/C20H16BrN5O2S/c1-13-7-8-16(15(21)11-13)23-17(27)12-26-20(28)25-10-9-22-19(18(25)24-26)29-14-5-3-2-4-6-14/h2-11H,12H2,1H3,(H,23,27)
• InChI Key： AGLMKIOVEUOCNF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1Br)(=O)CN1C(=O)N2C=CN=C(SC3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 469.02081g/mol
• Monoisotopic Mass: 469.02081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 103Ų

Additional information on N-(2-bromo-4-methylphenyl)-2-3-oxo-8-(phenylsulfanyl)-2H,3H-1,2,4triazolo4,3-apyrazin-2-ylacetamide

N-(2-Bromo-4-Methylphenyl)-2-3-Oxo-8-(Phenylsulfanyl)-2H,3H-1,2,4-Triazolo[4,3-a]pyrazin-2-Ylacetamide: A Comprehensive Overview

The compound with CAS No. 1251679-49-8, known as N-(2-bromo-4-methylphenyl)-2-3-oxo-8-(phenylsulfanyl)-2H,3H-1,2,4-triazolo[4,3-a]pyrazin-2-ylacetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides and features a complex heterocyclic structure incorporating a triazolo[4,3-a]pyrazine ring system. The presence of a bromophenyl group and a phenylsulfanyl substituent further enhances its chemical diversity and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecular frameworks. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions, oxidative coupling, and cyclization processes. Researchers have employed various strategies to optimize the yield and purity of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic transformations. These methods not only improve the efficiency of the synthesis but also minimize environmental impact by reducing waste and energy consumption.

The structural complexity of N-(2-bromo-4-methylphenyl)-2-3-oxo... makes it an intriguing subject for both theoretical and experimental studies. Computational chemists have utilized advanced molecular modeling tools to predict its electronic properties, stability, and reactivity. For instance, density functional theory (DFT) calculations have provided insights into the molecule's frontier molecular orbitals and its potential for participating in π–π interactions or hydrogen bonding. Such studies are crucial for understanding its behavior in different chemical environments and its potential applications in drug design.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting specific enzymes and receptors. For example, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways. This suggests that it could serve as a lead compound for the development of novel therapeutic agents. Furthermore, its phenylsulfanyl group is known to confer antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

The integration of bromophenyl and acetamide functionalities within the same molecule introduces unique electronic effects that can modulate its bioavailability and pharmacokinetics. Researchers are currently exploring these aspects through in vitro and in vivo experiments to assess its suitability as a drug candidate. Additionally, the compound's ability to act as a scaffold for further functionalization opens up possibilities for generating a library of analogs with diverse biological profiles.

From an environmental standpoint, the synthesis and application of this compound must adhere to strict safety protocols to mitigate any potential risks associated with its handling. Its stability under various storage conditions has been thoroughly investigated to ensure long-term usability without degradation or contamination.

In conclusion, N-(2-bromo-4-methylphenyl)-2-3-oxo... represents a cutting-edge advancement in organic chemistry with multifaceted applications across industries. Its intricate structure not only challenges synthetic chemists but also offers exciting opportunities for innovation in drug discovery and materials science. As research continues to unravel its full potential, this compound stands at the forefront of modern chemical exploration.